Cas no 1804680-79-2 (Methyl 3-chloro-2-(difluoromethyl)-4-nitropyridine-5-acetate)

• Product Name: Methyl 3-chloro-2-(difluoromethyl)-4-nitropyridine-5-acetate
• CAS No: 1804680-79-2
• MF: C₉H₇ClF₂N₂O₄
• MW: 280.612688302994
• CID: 4869842
• Update Time: 2025-11-07

Methyl 3-chloro-2-(difluoromethyl)-4-nitropyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chloro-2-(difluoromethyl)-4-nitropyridine-5-acetate

• Inchi： 1S/C9H7ClF2N2O4/c1-18-5(15)2-4-3-13-7(9(11)12)6(10)8(4)14(16)17/h3,9H,2H2,1H3
• InChI Key： AODONAVIKCWQLW-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)F)=NC=C(CC(=O)OC)C=1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 326
• XLogP3: 1.8
• Topological Polar Surface Area: 85

Additional information on Methyl 3-chloro-2-(difluoromethyl)-4-nitropyridine-5-acetate

Methyl 3-chloro-2-(difluoromethyl)-4-nitropyridine-5-acetate (CAS No. 1804680-79-2): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 3-chloro-2-(difluoromethyl)-4-nitropyridine-5-acetate, identified by the CAS number 1804680-79-2, is a highly versatile and significant compound in the realm of pharmaceutical chemistry. Its unique structural features, encompassing a pyridine core substituted with chloro, difluoromethyl, and nitro groups, make it a valuable intermediate in the synthesis of various bioactive molecules. This compound has garnered considerable attention due to its role in developing novel therapeutic agents that target a range of diseases, including cancer and infectious disorders.

The molecular structure of Methyl 3-chloro-2-(difluoromethyl)-4-nitropyridine-5-acetate imparts distinct chemical properties that facilitate its use in synthetic pathways. The presence of a nitro group enhances electrophilicity, while the chloro and difluoromethyl substituents contribute to reactivity and stability under various conditions. These attributes have made it a preferred choice for medicinal chemists seeking to construct complex scaffolds with high precision.

In recent years, the pharmaceutical industry has witnessed a surge in the development of targeted therapies, particularly in oncology. Compounds derived from pyridine derivatives have shown promise as kinase inhibitors, anticancer agents, and antimicrobial drugs. The specific modifications present in Methyl 3-chloro-2-(difluoromethyl)-4-nitropyridine-5-acetate align well with these therapeutic goals. For instance, studies have demonstrated its utility in generating analogs that exhibit potent activity against tyrosine kinases, which are pivotal in cancer cell proliferation and survival.

One of the most compelling aspects of this compound is its adaptability in synthetic chemistry. Researchers have leveraged its reactive sites to introduce additional functional groups or to undergo transformations that yield structurally diverse derivatives. This flexibility has been instrumental in optimizing drug candidates for better pharmacokinetic profiles and reduced toxicity. The nitro group, for example, can be reduced to an amine, enabling further derivatization into more complex molecules.

The role of Methyl 3-chloro-2-(difluoromethyl)-4-nitropyridine-5-acetate extends beyond oncology. Emerging research indicates its potential in addressing infectious diseases caused by resistant pathogens. The difluoromethyl group is particularly noteworthy, as it has been associated with increased metabolic stability and bioavailability in drug molecules. This feature makes it an attractive building block for antibiotics and antiviral agents designed to overcome existing resistance mechanisms.

Advances in computational chemistry have further enhanced the utility of this compound. High-throughput virtual screening techniques allow researchers to predict how modifications to the core pyridine structure might influence biological activity. By integrating data from molecular docking studies with experimental results, scientists can rapidly identify promising candidates for further development. This synergy between computational and experimental approaches underscores the importance of intermediates like Methyl 3-chloro-2-(difluoromethyl)-4-nitropyridine-5-acetate in modern drug discovery.

The synthesis of this compound itself is a testament to the progress in synthetic methodologies. Modern techniques enable the construction of complex molecules with high regioselectivity and yield, reducing the time and resources required for drug development. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce the chloro and difluoromethyl groups efficiently. Such advances not only streamline production but also open doors to novel synthetic strategies that were previously unattainable.

In conclusion, Methyl 3-chloro-2-(difluoromethyl)-4-nitropyridine-5-acetate (CAS No. 1804680-79-2) represents a cornerstone in pharmaceutical synthesis due to its structural versatility and functional reactivity. Its contributions to developing targeted therapies for cancer and infectious diseases highlight its significance in contemporary medicinal chemistry. As research continues to uncover new applications for this compound, it will undoubtedly remain a critical component in the quest for innovative treatments that address global health challenges.